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Compound of Interest

Compound Name: ICG-OSu

Cat. No.: B2660905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye approved by the FDA for

various diagnostic applications.[1] Its N-hydroxysuccinimide ester derivative, ICG-OSu, is an

amine-reactive compound that allows for the covalent conjugation of ICG to targeting moieties

such as antibodies and peptides. This bioconjugation strategy enables the development of

targeted fluorescent probes for intraoperative surgical guidance, offering real-time visualization

of tumors and critical anatomical structures.[2] The fluorescence emission in the NIR window

(700-900 nm) provides advantages of deep tissue penetration and low autofluorescence,

enhancing the signal-to-background ratio for clear delineation of target tissues during surgery.

[1]

These application notes provide an overview of the chemical properties of ICG-OSu, its

mechanism of action in targeted tumor imaging, and detailed protocols for bioconjugation and

in vivo imaging.

Chemical Properties of ICG-OSu
ICG-OSu is a derivative of ICG that has been activated with an N-hydroxysuccinimide (NHS)

ester. This functional group readily reacts with primary amines on proteins and other

biomolecules to form stable amide bonds.
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Property Value Reference

Molecular Formula C₄₉H₅₃N₃O₇S [3]

Molecular Weight 828.03 g/mol [3]

CAS Number 1622335-40-3

Excitation (max) ~780 nm

Emission (max) ~800 nm

Solubility DMSO

Storage
Store at -20°C, protected from

light and moisture.

Mechanism of Action for Intraoperative Surgical
Guidance
The utility of ICG-OSu in intraoperative surgical guidance stems from its ability to be

conjugated to targeting ligands that specifically bind to biomarkers overexpressed on cancer

cells.

1. Targeted Delivery: When conjugated to a monoclonal antibody (mAb) or a peptide, the ICG-
OSu conjugate is systemically administered. The targeting moiety directs the fluorescent probe

to the tumor site.

2. Cellular Internalization: Upon binding to its target receptor on the cancer cell surface, the

ICG-conjugate can be internalized through receptor-mediated endocytosis. This process

involves the formation of clathrin-coated pits and subsequent endosomal trafficking.

3. Enhanced Permeability and Retention (EPR) Effect: In addition to active targeting, the leaky

vasculature and poor lymphatic drainage characteristic of many solid tumors contribute to the

passive accumulation and retention of ICG conjugates, a phenomenon known as the EPR

effect.

4. Fluorescence Imaging: During surgery, a near-infrared imaging system is used to excite the

ICG dye. The emitted fluorescent signal is captured by a specialized camera, allowing the
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surgeon to visualize the tumor margins in real-time.

Signaling Pathways in Targeted Uptake
The cellular uptake of ICG-antibody conjugates is primarily mediated by the signaling pathway

of the target receptor. Below are diagrams illustrating the general pathway of receptor-

mediated endocytosis and a specific example of the EGFR signaling pathway.

Extracellular Space

Intracellular Space

ICG-Antibody
Conjugate

Target Receptor

Binding

Clathrin-coated Pit

Internalization

Early Endosome

Vesicle Trafficking

Lysosome

Maturation & Fusion

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2660905?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2660905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig. 1: Receptor-Mediated Endocytosis of ICG-Antibody Conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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